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Compound of Interest

Compound Name: Disperse Orange 1

Cat. No.: B1670848

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of the synthetic azo dye,
Disperse Orange 1, against eco-friendly natural alternatives. The information presented herein
is supported by experimental data and detailed methodologies to assist researchers in making
informed decisions for their specific applications.

Executive Summary

Disperse Orange 1 is a widely used synthetic dye known for its vibrant color and good
fastness properties on hydrophobic fibers like polyester. However, concerns regarding its
environmental impact and toxicological profile, stemming from its classification as an azo dye,
have led to increased interest in sustainable alternatives. Natural dyes, derived from plant and
animal sources, offer a promising eco-friendly option. This guide evaluates the performance of
Disperse Orange 1 in comparison to natural orange dyes, focusing on dyeing efficiency, color
fastness, and toxicological aspects.

Performance Data Comparison

The following tables summarize the quantitative performance data for Disperse Orange 1 and
representative eco-friendly natural orange dyes.

Table 1: Performance Data of Disperse Orange 1 on Polyester Fabric
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Performance Metric Result ISO/AATCC Standard

Color Fastness to Washing

Color Change 4-5 ISO 105-C06

Staining 4-5 ISO 105-C06

Color Fastness to Light (Xenon

Arc) ISO 105-B02

Color Fastness to Rubbing

Dry 4-5 ISO 105-X12

Wet 4 ISO 105-X12

Dyeing Efficiency

Dye Exhaustion (%) ~90% Spectrophotometric Analysis

Table 2: Performance Data of Eco-Friendly Natural Orange Dyes on Polyester Fabric
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] ISO/AATCC
Dye Source Performance Metric Result
Standard

Orange Peel (Citrus
sinensis)
Color Fastness to
Washing
Color Change 3-4 ISO 105-C06
Staining 3-4 ISO 105-C06
Color Fastness to

_ 3 ISO 105-B02
Light (Xenon Arc)
Color Fastness to
Rubbing
Dry 4 ISO 105-X12
Wet 3 ISO 105-X12
Dyeing Efficiency

) Spectrophotometric
K/S Value 5.85 (with mordant) )
Analysis

Madder Root (Rubia
tinctorum)
Color Fastness to
Washing
Color Change 4 ISO 105-C06
Staining 3-4 ISO 105-C06
Color Fastness to

_ 4 ISO 105-B02
Light (Xenon Arc)
Color Fastness to
Rubbing
Dry 4 ISO 105-X12
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Wet 3-4 ISO 105-X12

Dyeing Efficiency

Variable (dependent Spectrophotometric
K/S Value N )
on conditions) Analysis

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Dyeing Protocol for Disperse Orange 1 on Polyester

This protocol outlines the high-temperature exhaust dyeing method for polyester fabric with
Disperse Orange 1.

Materials:

Polyester fabric (scoured and heat-set)

o Disperse Orange 1 dye

e Dispersing agent (e.g., lignosulfonate-based)
e Levelling agent

e Acetic acid (to maintain pH 4.5-5.5)

e Sodium hydrosulfite

e Sodium hydroxide

Laboratory dyeing machine (e.g., high-temperature beaker dyeing machine)
Procedure:

» Dye Bath Preparation: Prepare a dyebath with a liquor ratio of 10:1. Add a dispersing agent
(1 g/L) and a leveling agent (0.5 g/L).
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» Dye Dispersion: Make a paste of the required amount of Disperse Orange 1 with a small
amount of water and dispersing agent. Add this paste to the dyebath.

e pH Adjustment: Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

e Dyeing: Introduce the polyester fabric into the dyebath at 60°C. Raise the temperature to
130°C at a rate of 2°C/minute. Continue dyeing at 130°C for 60 minutes.

e Cooling and Rinsing: Cool the dyebath to 70°C. Remove the fabric and rinse it thoroughly
with hot and then cold water.

e Reduction Clearing: Treat the dyed fabric in a bath containing 2 g/L sodium hydrosulfite and
2 g/L sodium hydroxide at 70°C for 20 minutes to remove unfixed surface dye.

e Final Rinse and Drying: Rinse the fabric with hot and cold water, neutralize with a weak
solution of acetic acid, and finally rinse with cold water before drying.

Dyeing Protocol for Natural Orange Dyes on Polyester
(Example: Orange Peel)

This protocol describes the dyeing of polyester fabric with an aqueous extract of orange peel
using a mordant.

Materials:

o Polyester fabric

Dried and powdered orange peel

Mordant (e.g., alum - potassium aluminum sulfate)

Water

Beakers and heating equipment

Procedure:
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» Dye Extraction: Boil the dried orange peel powder in water (1:20 solid to liquid ratio) for 1
hour to extract the colorant. Filter the solution to obtain the dye extract.

e Mordanting: Immerse the polyester fabric in an aqueous solution of alum (10% on the weight
of fabric) at 80°C for 45 minutes.

e Dyeing: Introduce the mordanted polyester fabric into the prepared orange peel dye extract.
Raise the temperature to 100°C and maintain for 90 minutes.[1]

e Rinsing and Drying: After dyeing, remove the fabric, rinse it with water, and allow it to air dry.

Color Fastness Testing Protocols

The following standard AATCC test methods are used to evaluate the color fastness of the
dyed fabrics.

e Color Fastness to Washing (AATCC Test Method 61-2013):

o

A 50x150 mm specimen of the dyed fabric is stitched to a multifiber test fabric.

o The composite specimen is placed in a stainless-steel canister containing 150 mL of a
standard detergent solution and 50 steel balls.

o The canister is sealed and placed in a Launder-Ometer, which is operated at 49°C for 45
minutes.

o The specimen is then removed, rinsed, and dried.

o The change in color of the specimen and the staining of the multifiber test fabric are
evaluated using the Gray Scale for Color Change and the Gray Scale for Staining,
respectively.[1][2][3][4]

e Color Fastness to Rubbing (AATCC Test Method 8-2016):
o A specimen of the dyed fabric is mounted on the base of a crockmeter.

o A standard white cotton test cloth is mounted on the rubbing finger of the crockmeter.
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o The rubbing finger is moved back and forth along the specimen 10 times.
o This procedure is performed with both a dry and a wet test cloth.

o The staining of the white test cloth is evaluated using the Gray Scale for Staining or the
Chromatic Transference Scale.

e Color Fastness to Light (AATCC Test Method 16.3-2014):

o A specimen of the dyed fabric is exposed to a xenon-arc lamp under specified conditions
of temperature and humidity.

o A portion of the specimen is shielded from the light to serve as a reference.
o The exposure continues for a specified duration (e.g., 20 or 40 AATCC Fading Units).

o The change in color of the exposed portion of the specimen is evaluated by comparison
with the unexposed portion using the Gray Scale for Color Change.

Toxicological Profile and Signaling Pathways

Disperse Orange 1 is an azo dye. A significant concern with azo dyes is their potential to be
metabolized into aromatic amines, some of which are known or suspected carcinogens. This
metabolic cleavage of the azo bond can be carried out by intestinal microflora.

The resulting aromatic amines can undergo metabolic activation in the liver, primarily by
cytochrome P450 enzymes, to form reactive intermediates. These intermediates can then bind
to DNA, forming DNA adducts. If these adducts are not repaired, they can lead to mutations
during DNA replication, which is a key step in the initiation of cancer.
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Metabolic activation of aromatic amines from Disperse Orange 1 leading to DNA damage.
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General experimental workflow for dyeing and fastness testing.

Conclusion

Disperse Orange 1 demonstrates superior performance in terms of color fastness, particularly
to light and washing, when compared to the natural orange dyes evaluated on polyester. The
dyeing efficiency of Disperse Orange 1 on polyester is also notably high. However, the
significant drawback of Disperse Orange 1 lies in its toxicological profile as an azo dye, with
the potential for its metabolic byproducts to be carcinogenic.

Eco-friendly natural dyes, such as those derived from orange peel and madder root, offer a
non-toxic and sustainable alternative. While their color fastness properties on polyester may
not consistently match those of Disperse Orange 1, they can be improved with the use of
appropriate mordants and optimization of dyeing conditions. For applications where
biocompatibility and environmental considerations are paramount, natural dyes present a
viable and increasingly researched option. Further research into improving the fixation and
fastness of natural dyes on synthetic fibers will enhance their competitiveness with synthetic

counterparts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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